Cas no 1393559-49-3 (1,1-difluoro-5-azaspiro[2.5]octane)

1,1-Difluoro-5-azaspiro[2.5]octane is a fluorinated spirocyclic amine compound characterized by its unique structural features, including a spiro[2.5]octane core and two fluorine atoms at the 1-position. This structure imparts enhanced stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and lipophilicity, which can be advantageous in drug design. The spirocyclic framework offers conformational rigidity, potentially enhancing selectivity in target interactions. Its synthetic versatility allows for further functionalization, enabling applications in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive nature.
1,1-difluoro-5-azaspiro[2.5]octane structure
1393559-49-3 structure
Product Name:1,1-difluoro-5-azaspiro[2.5]octane
CAS No:1393559-49-3
MF:C7H11F2N
MW:147.16574883461
MDL:MFCD22548239
CID:5189499
PubChem ID:72218472
Update Time:2026-03-05

1,1-difluoro-5-azaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-5-azaspiro[2.5]octane
    • 5-Azaspiro[2.5]octane, 1,1-difluoro-
    • QSPBRUMTUBKORH-UHFFFAOYSA-N
    • AB85407
    • CS-0139167
    • EN300-265981
    • SB12241
    • 1393559-49-3
    • SCHEMBL22047417
    • 2,2-difluoro-5-azaspiro[2.5]octane
    • MDL: MFCD22548239
    • Inchi: 1S/C7H11F2N/c8-7(9)4-6(7)2-1-3-10-5-6/h10H,1-5H2
    • InChI Key: QSPBRUMTUBKORH-UHFFFAOYSA-N
    • SMILES: C1(F)(F)C2(CCCNC2)C1

Computed Properties

  • Exact Mass: 147.08595568g/mol
  • Monoisotopic Mass: 147.08595568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 12Ų

1,1-difluoro-5-azaspiro[2.5]octane Pricemore >>

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Enamine
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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